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molecular formula C15H18ClNO3 B194655 3-(3-Chloropropyl)-1,3-dihydro-7,8-dimethoxy-2H-3-benzazepin-2-one CAS No. 85175-59-3

3-(3-Chloropropyl)-1,3-dihydro-7,8-dimethoxy-2H-3-benzazepin-2-one

Cat. No. B194655
CAS RN: 85175-59-3
M. Wt: 295.76 g/mol
InChI Key: ODEZTTCXWTUAJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04737495

Procedure details

Here, 7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one (131.5 g, 0.6 mol) is suspended in dimethylsulfoxide (900 ml) and mixed with potassium tert.butoxide (80.8 g, 0.72 mol) with stirring. After 10 minutes, the solution obtained is added dropwise, while cooling with ice water, to 1-bromo-3-chloropropane (77 ml, 0.72 mol) in dimethylsulfoxide (300 ml). After 1 hour the mixture is poured into ice water. After a short time the greasy precipitate begins to crystalize. The precipitate is suction filtered, dissolved in acetone, precipitated with water once again, suction filtered and dried.
Name
7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one
Quantity
131.5 g
Type
reactant
Reaction Step One
Name
potassium tert.butoxide
Quantity
80.8 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1-bromo-3-chloropropane
Quantity
77 mL
Type
reactant
Reaction Step Three
Name
dimethylsulfoxide
Quantity
300 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
dimethylsulfoxide
Quantity
900 mL
Type
solvent
Reaction Step Five
Name
1-(7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-on3-yl)-3-chloro-propane

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[C:14]([O:15][CH3:16])=[CH:13][C:6]2[CH2:7][C:8](=[O:12])[NH:9][CH:10]=[CH:11][C:5]=2[CH:4]=1.CC(C)([O-])C.[K+].Br[CH2:24][CH2:25][CH2:26][Cl:27]>CS(C)=O>[CH3:1][O:2][C:3]1[C:14]([O:15][CH3:16])=[CH:13][C:6]2[CH2:7][C:8](=[O:12])[N:9]([CH2:24][CH2:25][CH2:26][Cl:27])[CH:10]=[CH:11][C:5]=2[CH:4]=1 |f:1.2|

Inputs

Step One
Name
7,8-dimethoxy-1,3-dihydro-2H-3-benzazepin-2-one
Quantity
131.5 g
Type
reactant
Smiles
COC1=CC2=C(CC(NC=C2)=O)C=C1OC
Step Two
Name
potassium tert.butoxide
Quantity
80.8 g
Type
reactant
Smiles
CC(C)([O-])C.[K+]
Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
1-bromo-3-chloropropane
Quantity
77 mL
Type
reactant
Smiles
BrCCCCl
Name
dimethylsulfoxide
Quantity
300 mL
Type
solvent
Smiles
CS(=O)C
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Five
Name
dimethylsulfoxide
Quantity
900 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the solution obtained
ADDITION
Type
ADDITION
Details
is added dropwise
CUSTOM
Type
CUSTOM
Details
to crystalize
FILTRATION
Type
FILTRATION
Details
filtered
DISSOLUTION
Type
DISSOLUTION
Details
dissolved in acetone
CUSTOM
Type
CUSTOM
Details
precipitated with water once again
FILTRATION
Type
FILTRATION
Details
suction filtered
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 10 min
Name
1-(7,8-Dimethoxy-1,3-dihydro-2H-3-benzazepin-2-on3-yl)-3-chloro-propane
Type
Smiles
COC1=CC2=C(CC(N(C=C2)CCCCl)=O)C=C1OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.